Cas no 1361801-73-1 (2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride)
2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride
-
- Inchi: 1S/C13H6Cl3FO/c14-9-1-2-11(12(15)6-9)7-3-8(13(16)18)5-10(17)4-7/h1-6H
- InChI Key: VUTIERROYXYTEG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1C=C(C=C(C(=O)Cl)C=1)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- XLogP3: 5.4
- Topological Polar Surface Area: 17.1
2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011008304-1g |
2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride |
1361801-73-1 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride
Introduction to 2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride (CAS No. 1361801-73-1) and Its Emerging Applications in Chemical Biology
2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1361801-73-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the biphenyl derivatives family, characterized by a benzene ring fused with another benzene ring, and it incorporates halogen atoms and a carbonyl chloride functional group, which contribute to its broad utility in synthetic chemistry and pharmaceutical research.
The presence of both chloro and fluoro substituents on the biphenyl core imparts distinct electronic and steric effects, making this molecule a valuable intermediate in the synthesis of more complex structures. The carbonyl chloride moiety, specifically, is highly reactive and serves as a powerful electrophile in various organic transformations, including condensation reactions, nucleophilic additions, and coupling processes. These attributes have positioned 2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride as a cornerstone in the development of novel bioactive molecules.
In recent years, advancements in medicinal chemistry have highlighted the importance of halogenated biphenyl derivatives in drug discovery. The fluoro substituent, in particular, has been extensively studied for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of therapeutic agents. For instance, fluorine atoms can enhance the lipophilicity of a molecule while simultaneously reducing its susceptibility to enzymatic degradation. Similarly, the chloro groups provide additional handles for further functionalization, enabling chemists to tailor the molecular architecture with precision.
One of the most compelling applications of 2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride is in the synthesis of heterocyclic compounds, which are prevalent in many modern pharmaceuticals. The carbonyl chloride functionality allows for efficient introduction of amide or ester linkages into molecular frameworks, facilitating the construction of complex scaffolds. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are implicated in various diseases, including arthritis and cancer, making them attractive therapeutic targets.
Furthermore, the structural motif of biphenyl derivatives has been explored in the design of small-molecule probes for studying protein-protein interactions. The rigid planar structure of biphenyls provides a stable scaffold that can be modified with specific functional groups to interact with biological targets. A notable example is the use of biphenyl-based compounds as kinase inhibitors, where the halogenated substituents enhance binding affinity through dipole-dipole interactions and π-stacking effects. The reactivity of 2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride has enabled the synthesis of such inhibitors with high selectivity and potency.
Recent studies have also demonstrated the utility of this compound in materials science, particularly in the development of organic semiconductors and liquid crystals. The electron-withdrawing nature of the carbonyl group and the presence of halogen atoms influence the electronic properties of biphenyl derivatives, making them suitable candidates for optoelectronic applications. For example, researchers have incorporated 2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride into π-conjugated systems to improve charge transport properties in organic field-effect transistors (OFETs). These advancements underscore the versatility of halogenated biphenyls beyond traditional pharmaceutical applications.
The synthesis of 2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride itself is an intricate process that requires careful optimization to ensure high yield and purity. Typically, it involves multi-step reactions starting from commercially available biphenyl precursors. The introduction of chlorine atoms at the 2' and 4' positions is achieved through electrophilic aromatic substitution reactions, often employing chlorinating agents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Subsequent fluorination is typically performed using Selectfluor or other fluorinating reagents under controlled conditions to prevent unwanted side reactions.
The role of computational chemistry in designing synthetic routes for complex molecules like 2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes and optimize conditions before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. Additionally, computational methods can help identify potential issues such as competing side reactions or decomposition pathways, ensuring that synthetic strategies are both efficient and scalable.
In conclusion,2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride (CAS No. 1361801-73-1) represents a fascinating compound with far-reaching implications across multiple disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals、agrochemicals、and advanced materials. As research continues to uncover new applications for halogenated biphenyl derivatives,the demand for high-quality intermediates like this one is expected to grow,driving further innovation in chemical biology and beyond.
1361801-73-1 (2',4'-Dichloro-5-fluoro-biphenyl-3-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)